Cas no 94943-41-6 (D-Apiose,2,3-O-(1-methylethylidene)- (9CI))

• Product Name: D-Apiose,2,3-O-(1-methylethylidene)- (9CI)
• CAS No: 94943-41-6
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 799055
• PubChem ID: 74789505
• Update Time: 2025-04-19

D-Apiose,2,3-O-(1-methylethylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Apiose,2,3-O-(1-methylethylidene)- (9CI)
• 1,2:3,5-DI-O-ISOPROPYLIDENE-ALPHA-D-APIOSE
• MFCD00038410
• (2S,3'aR,6'aR)-2',2',5,5-tetramethyl-tetrahydrospiro[1,4-dioxolane-2,6'-furo[2,3-d][1,3]dioxole]
• 1,2:3,5-Di-O-isopropylidene-D-apiose
• (3'aR,4S,6'aR)-2,2,2',2'-tetramethylspiro[1,3-dioxolane-4,6'-5,6a-dihydro-3aH-furo[2,3-d][1,3]dioxole]
• (3a'R,4S,6a'R)-2,2,2',2'-tetramethyldihydro-3a'H-spiro[[1,3]dioxolane-4,6'-furo[2,3-d][1,3]dioxole]
• alpha-D-Apiose diacetonide
• 94943-41-6
• W-204125
• 25904-06-7
• W-202095
• 1,2:3,5-Di-O-isopropylidene-a-D-apio-a-D-furanose

• Inchi： 1S/C11H18O5/c1-9(2)13-6-11(16-9)5-12-8-7(11)14-10(3,4)15-8/h7-8H,5-6H2,1-4H3/t7-,8+,11-/m0/s1
• InChI Key： WGCOBUGUSFKJSL-RNSXUZJQSA-N
• SMILES： O1C(C)(C)OC[C@@]21CO[C@H]1[C@@H]2OC(C)(C)O1

Computed Properties

• Exact Mass: 230.11542367g/mol
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų

D-Apiose,2,3-O-(1-methylethylidene)- (9CI) Security Information

• WGK Germany：3
• Storage Condition：−20°C